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Compound of Interest

Compound Name: Flt3-IN-13

Cat. No.: B14906710 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Topic: This document provides detailed protocols and application notes for the analysis of cells

treated with Flt3 inhibitors, using flow cytometry to assess apoptosis and cell cycle distribution.

While the inquiry specified Flt3-IN-13, publicly available data for this specific compound is

limited. Therefore, this document utilizes representative data from well-characterized Flt3

inhibitors to illustrate the expected outcomes and analytical procedures.

Introduction to Flt3 and its Inhibition
Fms-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a critical role in the

proliferation, survival, and differentiation of hematopoietic stem and progenitor cells.[1][2][3]

Mutations in the FLT3 gene, particularly internal tandem duplications (FLT3-ITD) and tyrosine

kinase domain (TKD) point mutations, are among the most common genetic alterations in

Acute Myeloid Leukemia (AML).[1][2] These mutations lead to constitutive, ligand-independent

activation of the FLT3 receptor, driving uncontrolled cell proliferation and survival through

downstream signaling pathways such as RAS/MAPK, PI3K/AKT, and STAT5.[1][2][3]

Flt3 inhibitors are a class of targeted therapeutic agents designed to block the aberrant

signaling from mutated FLT3.[1] By inhibiting the kinase activity of FLT3, these compounds can

induce apoptosis and cell cycle arrest in FLT3-mutated cancer cells. Flow cytometry is an

indispensable tool for quantifying these cellular responses to Flt3 inhibitor treatment.
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Flt3 Signaling Pathway and Inhibition
The following diagram illustrates the canonical Flt3 signaling pathway and the mechanism of

action for Flt3 inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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